methyl 1H,8aH-imidazo[1,2-a]pyridine-2-carboxylate

• IUPAC Name: methyl 1,8a-dihydroimidazo[1,2-a]pyridine-2-carboxylate
• InChI: InChI=1S/C9H10N2O2/c1-13-9(12)7-6-11-5-3-2-4-8(11)10-7/h2-6,8,10H,1H3
• InChI Key: OAZALAMPWNSIDQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN2C=CC=CC2N1
• Molecular Formula: C9H10N2O2
• Molecular Weight: 178.19 g/mol

Description

Methyl 1H,8aH-imidazo[1,2-a]pyridine-2-carboxylate is a chemical compound with the CAS Number: 1823187-98-9 and a molecular weight of 178.19. It has a linear formula of C9H10N2O2.

Synthesis Analysis

Imidazo[1,2-a]pyridine derivatives have excellent potential for chelation with transition metal ions. Two new imidazo[1,2-a]pyridine-8-carboxylates were synthesized and characterized by 1H NMR, 13C NMR, HRMS, and single crystal-XRD techniques.

Molecular Structure Analysis

The molecular structure of methyl 1H,8aH-imidazo[1,2-a]pyridine-2-carboxylate is represented by the linear formula C9H10N2O2. The molecular weight of this compound is 178.19.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridine derivatives have shown to exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB). The reaction between 2-chloropyridines and 2H-azirines provides imidazo[1,2-a]pyridines.

Physical And Chemical Properties Analysis

Methyl 1H,8aH-imidazo[1,2-a]pyridine-2-carboxylate is a solid compound.

Scientific Research Applications

Anticancer Agents

• Researchers have explored imidazo[1,2-a]pyridine derivatives as covalent inhibitors for treating cancers. Specifically, they synthesized novel KRAS G12C inhibitors using this scaffold. .

Organic Synthesis and Drug Development

• Imidazo[1,2-a]pyrazine, a related scaffold, acts as a versatile backbone in organic synthesis and drug development. .

Anxiolytic Drugs

• Transformation from imidazo[1,2-a]pyridine-2-carboxylates has led to the development of anxiolytic drugs. .

Antitubercular Activity

• Researchers have reported 2,7-dimethylimidazo[1,2-a]pyridine-3-carboxamides with in vitro anti-TB activity. .

Safety and Hazards

The safety information for methyl 1H,8aH-imidazo[1,2-a]pyridine-2-carboxylate includes several hazard statements such as H302, H312, and H332. Precautionary statements include P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, and P501.

Future Directions

Imidazo[1,2-a]pyridine derivatives, including methyl 1H,8aH-imidazo[1,2-a]pyridine-2-carboxylate, have been recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. They exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB), indicating their potential in the development of new TB drugs.